Cas no 922481-62-7 (1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide
• CAS No: 922481-62-7
• MF: C₂₀H₁₈ClN₃O₅S
• MW: 447.892022609711
• CID: 5448913
• Update Time: 2025-06-07

1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfonyl-N-(1,3-dioxoisoindol-4-yl)piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H18ClN3O5S/c21-13-4-6-14(7-5-13)30(28,29)24-10-8-12(9-11-24)18(25)22-16-3-1-2-15-17(16)20(27)23-19(15)26/h1-7,12H,8-11H2,(H,22,25)(H,23,26,27)
• InChI Key： GLKGNNGISMZFRN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2=CC=CC3=C2C(=O)NC3=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide

Compound CAS No. 922481-62-7: A Comprehensive Overview

The compound with CAS No. 922481-62-7, known as 1-(4-chlorobenzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)piperidine-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a sulfonyl group, and an isoindole moiety. These structural features contribute to its unique chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of sulfonyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of a 4-chlorobenzenesulfonyl group in this compound suggests that it may exhibit enhanced stability and bioavailability, making it a promising candidate for therapeutic agents. Additionally, the isoindole moiety is known to play a critical role in enhancing the solubility and permeability of drugs, which are essential factors for effective drug delivery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions to optimize the production of this compound. These methods not only improve efficiency but also reduce the environmental impact of chemical manufacturing processes.

In terms of biological activity, this compound has shown potential as a modulator of kinase enzymes, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that it exhibits selective inhibition against specific kinases, making it a valuable tool for drug discovery efforts. Furthermore, its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathways.

The structural versatility of this compound also makes it an attractive candidate for further modifications to enhance its therapeutic potential. For instance, researchers are exploring the substitution of different functional groups at specific positions on the molecule to improve its efficacy and reduce off-target effects. These modifications are expected to lead to the development of next-generation drugs with improved safety profiles.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the stringent quality standards required for pharmaceutical applications.

In conclusion, CAS No. 922481-62-7 represents a cutting-edge chemical entity with significant potential in the field of medicinal chemistry. Its unique structure, combined with its promising biological activity, positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.